Cas no 104943-23-9 (2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid)

• Product Name: 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid
• CAS No: 104943-23-9
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD28125395
• CID: 1146291
• Update Time: 2025-06-08

2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[(1-oxononyl)oxy]-
• (2,5-dioxopyrrolidin-1-yl) nonanoate
• 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid

• MDL： MFCD28125395
• Inchi： 1S/C13H21NO4/c1-2-3-4-5-6-7-8-13(17)18-14-11(15)9-10-12(14)16/h2-10H2,1H3
• InChI Key： OVQHBHMRZFPJME-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 255.14713

Experimental Properties

• PSA: 63.68

Additional information on 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid

Introduction to 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid (CAS No: 104943-23-9)

2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid, identified by the CAS number 104943-23-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a pyrrolidinyl core functionalized with ester and diketone moieties, which makes it a versatile intermediate in the synthesis of more complex pharmacophores. The structural features of this compound contribute to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid consists of a nonanoic acid backbone substituted with a pyrrolidinyl ring that bears a carbonyl group at the 2-position and an ester group at the 5-position. This arrangement creates a highly reactive system that can undergo a variety of chemical transformations, making it a valuable building block for synthetic chemists. The presence of both the ester and diketone functionalities allows for further derivatization, enabling the construction of more intricate molecular architectures.

In recent years, there has been growing interest in the development of new synthetic methodologies for heterocyclic compounds, particularly those containing nitrogen-containing rings. The pyrrolidinyl scaffold is one such heterocycle that has garnered attention due to its prevalence in biologically active molecules. Researchers have been exploring various synthetic routes to access substituted pyrrolidines, and 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid represents an important intermediate in these efforts.

One of the most notable aspects of this compound is its potential role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often a key strategy in drug design. The pyrrolidinyl moiety is known to be a privileged scaffold in protease inhibition, and modifications to this core structure can lead to potent and selective inhibitors. The diketone and ester functionalities in 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid provide opportunities for further functionalization, allowing chemists to tailor the properties of the resulting derivatives for specific biological targets.

The synthesis of 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of cyclohexanone with ethyl cyanoacetate to form an intermediate pyrrolidine derivative, which is then oxidized to introduce the diketone functionality. Subsequent esterification or other modifications can be performed to achieve the desired final structure. These synthetic strategies have been refined over time, and modern techniques such as transition metal-catalyzed reactions have further enhanced the efficiency and selectivity of these processes.

In addition to its applications in drug discovery, 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid has shown promise in materials science. The unique structural features of this compound make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties or biological activity. For instance, its ability to undergo polymerization reactions could lead to the creation of high-performance resins or adhesives with specialized functionalities.

The pharmacological potential of derivatives derived from 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid has been explored in several recent studies. Researchers have synthesized various analogs and evaluated their biological activity using both in vitro and in vivo models. Some preliminary findings suggest that certain derivatives exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them attractive candidates for treating conditions such as arthritis or inflammatory bowel disease. Furthermore, the compound's ability to cross cell membranes may make it useful in developing targeted drug delivery systems.

The development of new synthetic methodologies continues to be an area of active research in organic chemistry. Advances in computational chemistry have enabled researchers to predict reaction outcomes with greater accuracy, allowing for more efficient experimental design. This has led to the discovery of novel synthetic routes that were previously inaccessible using traditional methods. For example, catalytic hydrogenation techniques have been employed to introduce specific functional groups into the pyrrolidinyl core without compromising regioselectivity.

The future prospects for 2,5-Dioxo-1-pyrrolidinyl Ester Nonanoic Acid are promising as new applications are discovered and synthetic techniques are refined. Its versatility as an intermediate makes it a valuable tool for both academic researchers and industrial chemists working on complex molecular architectures. As our understanding of biological pathways continues to expand, so too will the demand for sophisticated chemical tools like this one.